molecular formula C18H21FN2O2 B2779816 N-(4-(dimethylamino)phenethyl)-2-(2-fluorophenoxy)acetamide CAS No. 953170-52-0

N-(4-(dimethylamino)phenethyl)-2-(2-fluorophenoxy)acetamide

Cat. No. B2779816
CAS RN: 953170-52-0
M. Wt: 316.376
InChI Key: HQYXILFIIJHDPM-UHFFFAOYSA-N
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Description

N-(4-(dimethylamino)phenethyl)-2-(2-fluorophenoxy)acetamide, commonly known as Fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) drug that is widely used for treating depression, anxiety disorders, and obsessive-compulsive disorder. The chemical compound was first synthesized in 1970 by scientists at Eli Lilly and Company, and it has since become one of the most commonly prescribed drugs for treating mental health disorders.

Scientific Research Applications

    Organocatalysis

    • Schreiner’s Thiourea : Among (thio)urea-based catalysts, N,N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea (commonly referred to as Schreiner’s thiourea) plays a pivotal role in organocatalysis. It activates substrates and stabilizes developing negative charges (e.g., oxyanions) during reactions by employing explicit double hydrogen bonding. Researchers have extensively used this motif to promote organic transformations .

properties

IUPAC Name

N-[2-[4-(dimethylamino)phenyl]ethyl]-2-(2-fluorophenoxy)acetamide
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InChI

InChI=1S/C18H21FN2O2/c1-21(2)15-9-7-14(8-10-15)11-12-20-18(22)13-23-17-6-4-3-5-16(17)19/h3-10H,11-13H2,1-2H3,(H,20,22)
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InChI Key

HQYXILFIIJHDPM-UHFFFAOYSA-N
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Canonical SMILES

CN(C)C1=CC=C(C=C1)CCNC(=O)COC2=CC=CC=C2F
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Molecular Formula

C18H21FN2O2
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Molecular Weight

316.4 g/mol
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Product Name

N-(4-(dimethylamino)phenethyl)-2-(2-fluorophenoxy)acetamide

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